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Compound of Interest

Compound Name: Cobalt;thorium

Cat. No.: B15483530 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals working with finely divided thorium metal. The information herein is

intended to supplement, not replace, comprehensive training and institutional safety protocols.

Finely divided thorium is highly pyrophoric and radioactive, demanding meticulous handling

and a thorough understanding of its properties to mitigate risks.[1]

Frequently Asked Questions (FAQs)
Q1: What makes finely divided thorium metal pyrophoric?

A1: Finely divided thorium metal possesses a high surface-area-to-volume ratio, which makes it

highly reactive.[2] It can spontaneously ignite in air, especially when the particle diameter is

less than 1 micron.[1] This reactivity is due to its electropositive nature and its strong affinity for

oxygen.[3] The reaction with air is rapid and exothermic, generating sufficient heat to reach its

ignition temperature.[2]

Q2: What are the primary hazards associated with finely divided thorium besides pyrophoricity?

A2: In addition to being pyrophoric, thorium is a weakly radioactive element.[3] All of its known

isotopes are unstable.[3] The primary radiological hazard is from the inhalation of thorium dust,

which can lead to internal radiation exposure.[4] Thorium and its decay products, such as

thoron gas, are alpha emitters.[5] Therefore, it is crucial to handle it in a well-ventilated area,

preferably within a closed system.[4][5]
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Q3: What are the initial signs of a potential pyrophoric event with thorium powder?

A3: While spontaneous ignition can be rapid, there might be preceding indicators such as

localized heating of the powder, visible off-gassing, or a change in the powder's appearance.

However, in many cases, ignition can occur without any prior warning. Therefore, it is

imperative to always handle finely divided thorium as if ignition is imminent.

Q4: Can I use water to extinguish a thorium fire?

A4: Absolutely not. Thorium reacts with water, and this reaction can be violent, potentially

enhancing combustion and producing flammable hydrogen gas.[1] Using water on a thorium

fire can lead to a more dangerous situation.

Q5: What type of fire extinguisher should be available when working with thorium powder?

A5: A Class D fire extinguisher is mandatory for combustible metal fires. Suitable extinguishing

agents for thorium fires include graphite powder, soda ash (sodium carbonate), powdered

sodium chloride, or other dry powders specifically designed for metal fires.[1][6] It is also

recommended to have a container of dry sand or powdered lime (calcium oxide) within arm's

length to smother a small fire.[6]

Troubleshooting Guide
Issue: The thorium powder appears to be clumping or changing color during storage.

Possible Cause: This could be a sign of slow oxidation due to a compromised inert

atmosphere in the storage container. The presence of moisture or a small leak can initiate

this process.

Action:

Do not open the container.

If the container feels warm, treat it as an imminent fire hazard. Place the container in a

larger, fire-resistant secondary container and move it to a designated safe, isolated area.

Notify your institution's Environmental Health and Safety (EHS) office immediately.
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If the container is not warm, it should still be treated with extreme caution. Plan to safely

transfer the material to a new, properly prepared inert atmosphere container as soon as

possible, following the detailed handling protocols below.

Issue: A small, localized spark or ignition occurs at the tip of a spatula or needle during transfer.

Possible Cause: This is a common occurrence when handling small quantities of highly

pyrophoric materials.[6] It is typically due to the high surface area of the fine particles at the

very tip of the instrument reacting with trace amounts of oxygen.

Action:

Do not panic. This is often a very small, self-extinguishing event.

Withdraw the instrument from the bulk of the powder to prevent propagation.

Have a container of powdered lime, soda ash, or sand nearby to smother any small,

persistent flames.[6]

Review your inerting procedures to ensure that your equipment and atmosphere are

sufficiently free of oxygen and moisture.

Issue: A fire has started in the primary containment (e.g., glovebox).

Possible Cause: A breach in the inert atmosphere, electrostatic discharge, or friction could

have initiated the ignition.

Action:

Alert all personnel in the laboratory and activate the fire alarm.

If the fire is small and you are trained and confident in doing so, use a Class D fire

extinguisher or smothering agent (graphite, dry sand, etc.) to control the fire.[1]

If the fire is large or spreading, evacuate the area immediately and close the door.

Call emergency services and inform them that it is a combustible metal fire involving a

radioactive substance.[2]
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Data Presentation
Table 1: Pyrophoricity and Explosion Hazard Data for Finely Divided Thorium

Parameter Value
Comparison with
Other Metals

Source

Ignition Temperature

(Dust Cloud)
270 °C

Uranium: 20 °C,

Titanium: 330 °C,

Magnesium: 620 °C

[1]

Ignition Temperature

(Dust Layer)
280 °C

Uranium: 100 °C,

Titanium: 510 °C,

Magnesium: 490 °C

[1]

Minimum Ignition

Energy (Dust Cloud)
5 mJ

Uranium: 45 mJ,

Titanium: 25 mJ,

Zirconium: 15 mJ

[1]

Minimum Explosive

Concentration
75 g/m³

Titanium: 0.045 oz/cu

ft, Atomized

Aluminum: 0.045

oz/cu ft

[1]

Maximum Explosion

Pressure
630 kPa - [1]

Maximum Rate of

Pressure Rise
84 MPa/s - [1]

Explosion Hazard

Class

High Explosion

Hazard / Severe

Same as atomized

aluminum,

magnesium, titanium,

zirconium, uranium

[1]

Experimental Protocols
Protocol 1: Safe Handling and Transfer of Finely Divided
Thorium in an Inert Atmosphere Glovebox
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Objective: To safely transfer a known quantity of finely divided thorium powder from a storage

container to a reaction vessel within a glovebox.

Materials:

Finely divided thorium powder in a sealed container.

Inert atmosphere glovebox with an argon or helium atmosphere (oxygen and moisture levels

<1 ppm).

Non-sparking spatula or scoop.[1]

Calibrated balance inside the glovebox.

Reaction vessel and any other necessary glassware, oven-dried and brought into the

glovebox while hot.

Waste container for contaminated items.

Class D fire extinguisher or a container of graphite powder/dry sand readily accessible.[6]

Procedure:

Preparation:

Ensure the glovebox is operating correctly with oxygen and moisture levels below 1 ppm.

Place all necessary equipment, including the oven-dried glassware, into the glovebox

antechamber and purge according to the glovebox's standard operating procedure.

Ground all equipment within the glovebox to prevent electrostatic discharge.[1]

Wear appropriate personal protective equipment (PPE), including a flame-resistant lab

coat and safety glasses.[6]

Transfer:

Bring the sealed container of thorium powder into the glovebox through the antechamber.
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Allow the container to reach thermal equilibrium with the glovebox atmosphere.

Carefully open the container.

Using a non-sparking spatula, slowly and carefully transfer the desired amount of thorium

powder to a tared weighing boat on the balance.

Record the mass, then carefully transfer the powder from the weighing boat to the reaction

vessel.

Avoid any actions that could create a dust cloud, such as rapid movements or pouring

from a height.

Cleanup and Shutdown:

Securely close the primary thorium container.

Carefully clean any residual powder from the spatula and work surface using a dedicated

wipe, which should then be placed in the designated hazardous waste container inside the

glovebox.

Close the reaction vessel.

Remove all items from the glovebox via the antechamber following proper procedures.

The empty weighing boat and any other disposable items that came into contact with the

thorium should be treated as hazardous waste.

Protocol 2: General Pyrophoricity Test for Metal
Powders (Adapted from UN Test N.4)
Objective: To determine if a finely divided metal powder is pyrophoric by observing if it ignites

upon contact with air.

Materials:

Sample of finely divided thorium powder.
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Porcelain cup or similar non-combustible, non-reactive surface.

Spatula.

Fume hood.

Stopwatch.

Class D fire extinguisher and smothering agents readily available.

Procedure:

Preparation:

This test must be conducted in a fume hood.

Ensure all flammable materials are removed from the fume hood.

Have a Class D fire extinguisher and a container of dry sand or graphite powder within

immediate reach.

Test Execution:

From within an inert atmosphere glovebox, place 1-2 cm³ of the thorium powder onto a

porcelain cup.

Move the porcelain cup containing the sample out into the fume hood.

Start the stopwatch immediately.

Observe the sample for 5 minutes.

Observation and Classification:

Positive Result: If the powder ignites (emits flame or glows) at any point during the 5-

minute observation period, it is considered pyrophoric.

Negative Result: If no ignition occurs within 5 minutes, the material, in this form, is not

classified as pyrophoric under these test conditions.
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Note on Passivation: Passivation is a process of treating a material to reduce its chemical

reactivity. For pyrophoric powders, this typically involves creating a thin, inert protective layer

on the particle surfaces. While passivation techniques exist for other pyrophoric metals (e.g.,

using nitrogen for iron powders or s-triazine derivatives for magnesium), a standardized and

validated protocol for the passivation of finely divided thorium is not readily available in the

reviewed literature. Developing such a protocol would require significant research and empirical

validation to ensure its effectiveness and safety. Any attempt at passivation should be

considered a high-risk research activity and be preceded by a thorough hazard analysis.
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Caption: Workflow for Safely Handling Finely Divided Thorium.
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Caption: Decision Tree for Responding to a Thorium Fire.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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